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Compound of Interest

Compound Name: Closiramine

Cat. No.: B1614964

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise summary of the known chemical and physical
properties of Closiramine. Despite extensive searches of scientific literature and chemical
databases, detailed pharmacological data, experimental protocols, and specific information
regarding its mechanism of action and effects on signaling pathways are not publicly available
at this time. The information that could be retrieved is presented below.

Chemical Identity and Structure

Closiramine is a tricyclic compound with the systematic IUPAC name 8-Chloro-11-(2-
(dimethylamino)ethyl)-6,11-dihydro-5H-benzo[1][2]cyclohepta[1,2-b]pyridine[3]. Its chemical
identity is further defined by the following identifiers:

Identifier Value

CAS Number 47135-88-6[3]

Molecular Formula C1sH21CIN2[3]

SMILES CN(C)CCC1c2ccc(cc2CCe3ceenc31)CI[3]
InChlKey BYUAWKXUYPHXSR-UHFFFAOYSA-N[3]

Chemical Structure:
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Caption: Chemical structure of Closiramine.

Physicochemical Properties

A summary of the key physicochemical properties of Closiramine is provided in the table
below. These properties are essential for understanding the compound's behavior in biological
systems and for formulation development.

Property Value Source
Molecular Weight 300.83 g/mol [3]
XLogP3 3.9 [4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

C)c;untg p 2 4
Rotatable Bond Count 3 [4]
Exact Mass 300.1393264 g/mol [4]
Monoisotopic Mass 300.1393264 g/mol [4]
Topological Polar Surface Area  16.1 A2 [4]
Heavy Atom Count 21 [4]
Formal Charge 0 [4]
Complexity 333 [4]

Pharmacological Properties and Biological Activity

There is a significant lack of publicly available information regarding the pharmacological
properties and biological activity of Closiramine. While the Global Substance Registration
System (GSRS) classifies Closiramine as a Histamine-1 Receptor Antagonist and an
Immunotherapeutic Agent, no further details, quantitative data (such as binding affinities,
IC50/EC50 values), or descriptions of its mechanism of action could be retrieved from scientific
literature or databases.
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Signaling Pathways:

Due to the absence of studies on the mechanism of action of Closiramine, there is no
information available on the signaling pathways it may affect.

Experimental Protocols:

No published experimental protocols for the synthesis or biological evaluation of Closiramine
were found.

Conclusion

Closiramine is a defined chemical entity with a known structure and basic physicochemical
properties. However, a comprehensive understanding of its pharmacology, mechanism of
action, and potential therapeutic applications is hindered by the current lack of available data.
Further research and publication of experimental findings are necessary to elucidate the
biological profile of this compound. Researchers interested in Closiramine should be aware of
this information gap and the need for primary investigation to characterize its biological effects.
investigation to characterize its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Clomipramine | C19H23CIN2 | CID 2801 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. Clomipramine - Wikipedia [en.wikipedia.org]

» 4. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine
- PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to Closiramine: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://www.benchchem.com/product/b1614964?utm_src=pdf-body
https://www.benchchem.com/product/b1614964?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/#query=8-Chloro-6%2C11-dihydro-11-%284-piperidinylidene%29-5H-benzo%285%2C6%29cyclohepta%281%2C2-b%29pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Clomipramine
https://en.wikipedia.org/wiki/Clomipramine
https://pubmed.ncbi.nlm.nih.gov/38762999/
https://pubmed.ncbi.nlm.nih.gov/38762999/
https://www.benchchem.com/product/b1614964#closiramine-chemical-structure-and-properties
https://www.benchchem.com/product/b1614964#closiramine-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1614964+#closiramine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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